Cas no 2229050-12-6 ((3,4,5-trifluorophenyl)methyl sulfamate)

• Product Name: (3,4,5-trifluorophenyl)methyl sulfamate
• CAS No: 2229050-12-6
• MF: C₇H₆F₃NO₃S
• MW: 241.187651157379
• CID: 5866087
• PubChem ID: 165695850
• Update Time: 2025-08-05

(3,4,5-trifluorophenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (3,4,5-trifluorophenyl)methyl sulfamate
• 2229050-12-6
• EN300-1989517

• Inchi： 1S/C7H6F3NO3S/c8-5-1-4(2-6(9)7(5)10)3-14-15(11,12)13/h1-2H,3H2,(H2,11,12,13)
• InChI Key： NSZJZCGMVJXEMB-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=C(C(=C(C=1)F)F)F

Computed Properties

• Exact Mass: 241.00204871g/mol
• Monoisotopic Mass: 241.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77.8Ų

Additional information on (3,4,5-trifluorophenyl)methyl sulfamate

(3,4,5-Trifluorophenyl)methyl Sulfamate: A Comprehensive Overview

The compound with CAS No. 2229050-12-6, commonly referred to as (3,4,5-trifluorophenyl)methyl sulfamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a trifluorophenyl group with a methyl sulfamate moiety. The trifluorophenyl group contributes to the compound's electronic properties and stability, while the methyl sulfamate group imparts specific reactivity and functional characteristics.

Recent studies have highlighted the potential of (3,4,5-trifluorophenyl)methyl sulfamate as a versatile building block in the synthesis of advanced materials. Researchers have demonstrated its ability to participate in various chemical reactions, including nucleophilic substitutions and coupling reactions, making it an invaluable intermediate in the development of novel pharmaceuticals and agrochemicals. The trifluorophenyl group's electron-withdrawing nature enhances the reactivity of the sulfamate group, enabling efficient transformations under mild conditions.

One of the most notable applications of (3,4,5-trifluorophenyl)methyl sulfamate is in the field of polymer chemistry. Scientists have utilized this compound as a monomer to synthesize high-performance polymers with exceptional thermal stability and mechanical properties. The incorporation of the trifluorophenyl group into polymer backbones has been shown to significantly improve their resistance to degradation under harsh environmental conditions. This makes such polymers ideal candidates for use in aerospace and automotive industries.

In addition to its role in materials science, (3,4,5-trifluorophenyl)methyl sulfamate has also been explored for its potential in drug discovery. The compound's unique structure allows for precise modulation of pharmacokinetic properties, making it a promising candidate for use in targeted drug delivery systems. Recent research has focused on its ability to act as a prodrug precursor, enabling controlled release of active pharmaceutical ingredients within the body.

The synthesis of (3,4,5-trifluorophenyl)methyl sulfamate involves a multi-step process that requires careful optimization to ensure high yields and purity. Key steps include the fluorination of aromatic rings and subsequent functionalization with the sulfamate group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to streamline the production process and reduce environmental impact.

From an environmental perspective, (3,4,5-trifluorophenyl)methyl sulfamate exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that it can be effectively broken down by microbial activity without generating harmful byproducts. This makes it a sustainable choice for applications where eco-friendliness is a priority.

In conclusion, (3,4,5-trifluorophenyl)methyl sulfamate (CAS No. 2229050-12-6) is a multifaceted compound with wide-ranging applications across various industries. Its unique structure and reactivity make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.